Cas no 21548-49-2 (4-Methyl-1,3-dithiolan-2-one)
4-Methyl-1,3-dithiolan-2-one is a heterocyclic organic compound featuring a five-membered ring with sulfur and oxygen atoms. This compound is notable for its role as a versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. Its dithiolane ring structure imparts unique reactivity, making it valuable for constructing sulfur-containing frameworks. The methyl substitution enhances stability while maintaining reactivity for further functionalization. Applications include its use in the synthesis of chiral auxiliaries and as a precursor for bioactive molecules. Its compatibility with various reaction conditions and selective reactivity make it a practical choice for synthetic chemists.
4-Methyl-1,3-dithiolan-2-one structure
Product Name:4-Methyl-1,3-dithiolan-2-one
CAS No:21548-49-2
MF:C4H6OS2
MW:134.219838619232
CID:287746
PubChem ID:190238
Update Time:2025-05-28
4-Methyl-1,3-dithiolan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-1,3-dithiolan-2-one
- (2Z)-2-(2-AMINOTHIAZOL-4-YL)-N-(FORMYLMETHYL)-2-(METHOXYIMINO)ACETAMIDE
- 4-Methyl-1,3-dithiol
- 1,3-Dithiolan-2-one,4-methyl
- 4-methyl-1, 3-dithiolan-2-one
- Benzotriazole, 1-chloro-
- SCHEMBL8982115
- 21548-49-2
- Dithiocarbonic Acid Cyclic S,S-Propylene Ester
- A924566
- DTXSID80944155
- DB-305982
-
- MDL： MFCD23703094
- Inchi： 1S/C4H6OS2/c1-3-2-6-4(5)7-3/h3H,2H2,1H3
- InChI Key： DSLRLRPNJIGHLW-UHFFFAOYSA-N
- SMILES： S1C(=O)SCC1C
Computed Properties
- Exact Mass: 133.98600
- Monoisotopic Mass: 133.986
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 91.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 67.7A^2
Experimental Properties
- Density: 1.288
- Boiling Point: 191.8°C at 760 mmHg
- Flash Point: 76.1°C
- Refractive Index: 1.586
- PSA: 67.67000
- LogP: 1.97490
4-Methyl-1,3-dithiolan-2-one Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methyl-1,3-dithiolan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM199262-1g |
4-methyl-1,3-dithiolan-2-one |
21548-49-2 | 95% | 1g |
$729 | 2021-06-09 | |
| Chemenu | CM199262-1g |
4-methyl-1,3-dithiolan-2-one |
21548-49-2 | 95% | 1g |
$628 | 2022-06-11 | |
| TRC | M303770-150mg |
4-Methyl-1,3-dithiolan-2-one |
21548-49-2 | 150mg |
$207.00 | 2023-05-18 | ||
| TRC | M303770-2.5g |
4-Methyl-1,3-dithiolan-2-one |
21548-49-2 | 2.5g |
$1642.00 | 2023-05-18 | ||
| Ambeed | A375296-1g |
4-Methyl-1,3-dithiolan-2-one |
21548-49-2 | 95+% | 1g |
$608.0 | 2025-02-26 |
4-Methyl-1,3-dithiolan-2-one Related Literature
-
1. Convenient procedure for converting 1,3-dithiolane-2-thiones into 1,3-dithiolan-2-onesMargherita Barbero,Iacopo Degani,Stefano Dughera,Rita Fochi,Laura Piscopo J. Chem. Soc. Perkin Trans. 1 1996 289
-
M. Luo,X.-H. Zhang,D. J. Darensbourg Catal. Sci. Technol. 2016 6 188
-
Jia-liang Yang,Hong-liang Wang,Lan-fang Hu,Xin Hong,Xing-hong Zhang Polym. Chem. 2019 10 6555
21548-49-2 (4-Methyl-1,3-dithiolan-2-one) Related Products
- 16166-43-1(1,3-Benzodithiol-2-one, hexahydro-, trans-)
- 89712-88-9(1,3-DITHIOLAN-2-ONE, 4,5-DIMETHYL-)
- 96864-47-0(1,3-Dithiolan-2-one, 4-(mercaptomethyl)-)
- 54507-97-0(1,3-Dithiolan-2-one, 4-(hydroxymethyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
